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Compound of Interest

Compound Name:
2-(4-Hydroxy-3-

methylphenyl)acetic acid

Cat. No.: B1343339 Get Quote

Technical Guide: 2-(4-Hydroxy-3-
methylphenyl)acetic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-Hydroxy-3-
methylphenyl)acetic acid, a significant organic compound with potential applications in

biomedical research. This document outlines its chemical properties, potential synthesis

methodologies, and known biological activities, presenting the information in a structured

format for ease of reference and use in a research and development setting.

Core Compound Data
2-(4-Hydroxy-3-methylphenyl)acetic acid, also known as 4-Hydroxy-3-methylphenylacetic

acid, is a derivative of phenylacetic acid.[1][2] Its fundamental properties are summarized in the

table below.
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Property Value Reference

CAS Number 29121-56-0 [1][2]

Molecular Formula C₉H₁₀O₃ [1]

Molecular Weight 166.17 g/mol [1]

Boiling Point 346 °C [1]

Flash Point 177.3 °C [1]

Synthesis and Manufacturing
While a specific, detailed experimental protocol for the synthesis of 2-(4-Hydroxy-3-
methylphenyl)acetic acid is not extensively documented in publicly available literature, its

structure suggests that it can be prepared through established organic synthesis routes for

substituted phenylacetic acids. One plausible approach involves a palladium-catalyzed Suzuki

coupling reaction, a common method for creating carbon-carbon bonds.[2]

A potential synthetic workflow could involve the coupling of a protected 4-hydroxy-3-

methylphenyl boronic acid with a suitable two-carbon building block, followed by deprotection

to yield the final product. The choice of catalyst, solvent, base, and reaction conditions would

be critical for optimizing the yield and purity of the final compound.[2]

Below is a conceptual workflow for a possible synthesis route.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.biosynth.com/p/FH67484/29121-56-0-2-4-hydroxy-3-methylphenylacetic-acid
https://www.benchchem.com/es/product/b1343339
https://www.biosynth.com/p/FH67484/29121-56-0-2-4-hydroxy-3-methylphenylacetic-acid
https://www.biosynth.com/p/FH67484/29121-56-0-2-4-hydroxy-3-methylphenylacetic-acid
https://www.biosynth.com/p/FH67484/29121-56-0-2-4-hydroxy-3-methylphenylacetic-acid
https://www.biosynth.com/p/FH67484/29121-56-0-2-4-hydroxy-3-methylphenylacetic-acid
https://www.benchchem.com/product/b1343339?utm_src=pdf-body
https://www.benchchem.com/product/b1343339?utm_src=pdf-body
https://www.benchchem.com/es/product/b1343339
https://www.benchchem.com/es/product/b1343339
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Synthesis Steps

Final Product

2-bromo-4-methylphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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